Piperidine, 4,4-difluoro-1-nitroso-

• Molecular Formula: C5H8F2N2O
• Molecular Weight: 150.13 g/mol
• IUPAC Name: 4,4-difluoro-1-nitrosopiperidine
• InChI: InChI=1S/C5H8F2N2O/c6-5(7)1-3-9(8-10)4-2-5/h1-4H2
• InChI Key: FFEFLYLLIDMFKU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(F)F)N=O

Description

Piperidine, 4,4-difluoro-1-nitroso- is a useful research compound. Its molecular formula is C5H8F2N2O and its molecular weight is 150.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4,4-difluoropiperidine hydrochloride (2.0 g) in water (32 mL) was added an aqueous 2N sodium hydroxide solution (7.6 mL) and the mixture was stirred at room temperature for 1 hours. To the reaction mixture was added sodium nitrite (1.75 g) and thereto was added acetic acid (1.27 mL) under ice-cooling. The mixture was stirred at room temperature for 2 hours. To the reaction mixture was added an aqueous sodium hydrogencarbonate solution and the mixture was stirred and extracted with chloroform. The extract was dried over magnesium sulfate and filtered. The filtrate was concentrated in vacuo and the resultant crude product was purified by column chromatography on silica gel (solvent: hexane/ethyl acetate=4/1) to obtain 4,4-difluoro-1-nitrosopiperidine (1.89 g, yield: 99%) as a pale yellow solid.